Cas no 245488-01-1 (1-Butanol, 4-[(3-methylbutyl)amino]-)
245488-01-1 structure
Product Name:1-Butanol, 4-[(3-methylbutyl)amino]-
CAS No:245488-01-1
MF:C9H21NO
MW:159.269142866135
CID:1421456
PubChem ID:22722946
Update Time:2025-04-20
1-Butanol, 4-[(3-methylbutyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 4-[(3-methylbutyl)amino]-
- 4-(isopentylamino)butan-1-ol
- 245488-01-1
- SCHEMBL6694720
- AKOS002652423
- DB-339861
-
- Inchi: 1S/C9H21NO/c1-9(2)5-7-10-6-3-4-8-11/h9-11H,3-8H2,1-2H3
- InChI Key: BUWPOUJBBYFWKO-UHFFFAOYSA-N
- SMILES: OCCCCNCCC(C)C
Computed Properties
- Exact Mass: 159.16243
- Monoisotopic Mass: 159.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 74
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
1-Butanol, 4-[(3-methylbutyl)amino]- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
245488-01-1 (1-Butanol, 4-[(3-methylbutyl)amino]-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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